Cas no 823791-70-4 (Benzenamine, 2-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-)
823791-70-4 structure
Product Name:Benzenamine, 2-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-
CAS No:823791-70-4
MF:C16H17NO2
MW:255.311684370041
CID:693312
PubChem ID:71418980
Update Time:2025-04-19
Benzenamine, 2-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-
- 2-[2-(3,4-dimethoxyphenyl)ethenyl]aniline
- 823791-70-4
- DTXSID80838262
-
- Inchi: 1S/C16H17NO2/c1-18-15-10-8-12(11-16(15)19-2)7-9-13-5-3-4-6-14(13)17/h3-11H,17H2,1-2H3
- InChI Key: CGEVVYVDYCFNAV-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(C=CC2C=CC=CC=2N)=C1)OC
Computed Properties
- Exact Mass: 255.125928785g/mol
- Monoisotopic Mass: 255.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 44.5Ų
Benzenamine, 2-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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